2-(3,4-Dimethylphenyl)-2-oxo-1-phenylethyl benzoate

• Molecular Formula: C23H20O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: [2-(3,4-dimethylphenyl)-2-oxo-1-phenylethyl] benzoate
• InChI: InChI=1S/C23H20O3/c1-16-13-14-20(15-17(16)2)21(24)22(18-9-5-3-6-10-18)26-23(25)19-11-7-4-8-12-19/h3-15,22H,1-2H3
• InChI Key: CLRSBZPJFGMNJA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)C

Description

2-(3,4-Dimethylphenyl)-2-oxo-1-phenylethyl benzoate, also known as Dibenzoylmethane (DBM), is a natural compound found in several plants and fruits. DBM has gained attention due to its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of DBM is not fully understood. However, studies have shown that DBM may exert its anti-tumor effects by inhibiting the activation of NF-κB, a transcription factor that plays a key role in cancer cell survival and proliferation. DBM may also induce apoptosis, or programmed cell death, in cancer cells. In addition, DBM may exert its anti-inflammatory effects by inhibiting the activation of NF-κB and the production of pro-inflammatory cytokines. DBM may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
DBM has been shown to have several biochemical and physiological effects. DBM has been shown to reduce the expression of matrix metalloproteinases, enzymes that play a key role in cancer cell invasion and metastasis. DBM has also been shown to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors. Furthermore, DBM has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using DBM in lab experiments is its low toxicity. DBM has been shown to have low toxicity in animal studies, making it a safe compound to use in lab experiments. Another advantage of using DBM is its low cost. DBM can be synthesized in large quantities at a low cost, making it an attractive compound for lab experiments. However, one limitation of using DBM is its poor solubility in water. DBM has a low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of DBM. One future direction is the development of novel formulations of DBM that improve its solubility in water. This could expand the potential applications of DBM in lab experiments. Another future direction is the study of the combination of DBM with other compounds to enhance its therapeutic effects. For example, DBM has been shown to enhance the anti-tumor effects of chemotherapeutic agents in cancer cells. Furthermore, the study of the pharmacokinetics and pharmacodynamics of DBM in animal models could provide insights into its potential therapeutic applications in humans. Overall, the study of DBM has the potential to lead to the development of novel therapies for various diseases.

Synthesis Methods

DBM can be synthesized by the reaction of benzoyl chloride with 3,4-dimethylacetophenone in the presence of anhydrous aluminum chloride. The reaction yields DBM as a yellow crystalline solid with a melting point of 77-79°C.

Scientific Research Applications

DBM has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. DBM has been shown to have anti-tumor effects in several cancer cell lines, including breast, prostate, and colon cancer. DBM has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, DBM has been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.